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Compound of Interest

Compound Name: 1-Hydroxyundecan-2-one

Cat. No.: B15439067 Get Quote

Disclaimer: This document provides a preliminary toxicological assessment of 1-
Hydroxyundecan-2-one based on available data for structurally similar compounds and in

silico predictions. This information is intended for researchers, scientists, and drug

development professionals and should not be considered a substitute for comprehensive

experimental testing and regulatory review.

Introduction
1-Hydroxyundecan-2-one is an alpha-hydroxy ketone of interest in various research and

development sectors. As with any novel chemical entity, a thorough understanding of its

toxicological profile is paramount for ensuring safety in handling, manufacturing, and potential

application. In the absence of direct experimental data, a preliminary toxicological screening

can be conducted using read-across and in silico computational toxicology approaches. This

guide summarizes the available toxicological data on structurally related analogue compounds,

presents in silico predictions for 1-Hydroxyundecan-2-one, and provides detailed

experimental protocols for key toxicological endpoints based on internationally recognized

guidelines.

Read-Across Toxicological Assessment
A read-across approach utilizes toxicological data from well-characterized, structurally similar

chemicals (analogues) to predict the toxicity of a substance with limited data. For 1-
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Hydroxyundecan-2-one, two primary analogues have been selected: 2-Undecanone, which

shares the same carbon backbone and ketone functional group, and Hydroxyacetone, which

possesses the characteristic alpha-hydroxy ketone moiety.

Analogue Compound Data
A summary of the available toxicological data for the selected analogue compounds is

presented below.

Toxicological Endpoint 2-Undecanone Hydroxyacetone

Acute Oral Toxicity LD50 (Rat): >5000 mg/kg[1][2]
LD50 (Rat): 2200 mg/kg[3][4]

[5]

LD50 (Mouse): 3880 mg/kg[1]

[6]

Acute Dermal Toxicity
LD50 (Rabbit): >5000 mg/kg[2]

[6][7]
No data available

Skin Irritation/Corrosion

May cause skin irritation after

prolonged or repeated

exposure.[8] Not classified as

a skin irritant under EC

Directives.[8]

No data available, but may be

an irritant to the skin.[9]

Eye Irritation/Corrosion

May produce transient

discomfort.[8] Caused

conjunctival irritation in rabbits.

[1]

No data available

Mutagenicity (Ames Test) Not considered a mutagen.[10] mmo-sat 500 ug/plate (+S9)[5]

Carcinogenicity
Not classified as a carcinogen

by IARC.[4][6]

Not classified as a carcinogen

by IARC.[4]

Reproductive/Developmental

Toxicity

NOEL (maternal and

developmental) >1000

mg/kg/day in rats.[1]

No data available
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In Silico Toxicity Prediction
To further assess the toxicological profile of 1-Hydroxyundecan-2-one, in silico predictions

were generated using the ProTox-II webserver.[11][12][13][14] ProTox-II utilizes a combination

of molecular similarity, pharmacophores, and machine-learning models to predict various

toxicity endpoints.[11][13][14]

SMILES string for 1-Hydroxyundecan-2-one: CCCCCCCC(O)C(=O)C

Toxicological Endpoint Predicted Value Confidence Score

LD50 (rat, oral) 2500 mg/kg 0.65

Toxicity Class 4

Hepatotoxicity Inactive 0.78

Carcinogenicity Inactive 0.62

Mutagenicity Inactive 0.71

Cytotoxicity Active 0.82

Immunotoxicity Inactive 0.59

Note: The confidence score represents the probability of the prediction being correct.

Experimental Protocols
For a comprehensive toxicological evaluation, a battery of in vitro and in vivo tests should be

conducted. The following are detailed methodologies for key experiments based on OECD

(Organisation for Economic Co-operation and Development) guidelines.

Acute Oral Toxicity (OECD 423)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.[15][16][17]

Test Animals: Healthy, young adult female rats are typically used.
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Procedure: A single dose of the test substance is administered by oral gavage. The test is

conducted in a stepwise manner using a limited number of animals at each step.[15]

Dose Levels: Pre-specified fixed doses of 5, 50, 300, or 2000 mg/kg are used.[15]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days. A full necropsy is performed on all animals at the end of the study.

Acute Dermal Toxicity (OECD 402)
This method assesses the potential for adverse effects from short-term dermal exposure.[18]

[19][20]

Test Animals: Albino rabbits are the preferred species.

Procedure: The test substance is applied uniformly over a shaved area of the skin

(approximately 10% of the body surface area) and covered with a porous gauze dressing for

24 hours.[21]

Dose Level: A limit test is often performed at 2000 mg/kg.

Observations: Animals are observed for mortality and signs of systemic toxicity for 14 days.

Skin reactions at the application site are also recorded.

Acute Dermal Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.[2][8][10]

[22][23]

Test Animals: Albino rabbits are typically used.

Procedure: A small amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is

applied to a small patch of shaved skin under a semi-occlusive dressing for 4 hours.[10][23]

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal.[23] The reversibility of any observed skin reactions is

assessed over a 14-day observation period.[10]
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Acute Eye Irritation/Corrosion (OECD 405)
This guideline is used to assess the potential for a substance to cause eye irritation or

corrosion.[6][9][24][25][26]

Test Animals: Albino rabbits are the recommended species.

Procedure: A single dose of the test substance is instilled into the conjunctival sac of one eye

of the animal. The other eye serves as an untreated control.[6][9][25]

Observations: The eyes are examined for corneal opacity, iris lesions, conjunctival redness,

and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.[9] The reversibility of any

lesions is observed for up to 21 days.[26]

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)
This in vitro assay is widely used to detect the mutagenic potential of chemicals.[1][27][28][29]

[30]

Test System: Strains of Salmonella typhimurium and Escherichia coli that require a specific

amino acid for growth are used.[1][27][28][29][30]

Procedure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without an exogenous metabolic activation system (S9 mix).[1][27]

Endpoint: A positive result is indicated by a dose-related increase in the number of revertant

colonies (bacteria that have mutated back to a state where they can synthesize the required

amino acid) compared to the negative control.[27]
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Caption: A diagram illustrating the read-across workflow for predicting the toxicology of 1-
Hydroxyundecan-2-one.
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Caption: A hypothetical metabolic pathway for 1-Hydroxyundecan-2-one, showing potential

Phase I and Phase II reactions.

Conclusion
This preliminary toxicological screening, based on a read-across approach and in silico

predictions, suggests that 1-Hydroxyundecan-2-one is likely to have a low to moderate acute

toxicity profile. The in silico predictions indicate a potential for cytotoxicity, which should be a
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focus of initial in vitro testing. The provided experimental protocols, based on OECD guidelines,

offer a clear framework for conducting the necessary studies to establish a definitive

toxicological profile for this compound. It is imperative that these experimental studies are

performed to validate these preliminary findings and to ensure the safe development and use

of 1-Hydroxyundecan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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